Cas no 1354015-23-8 ((S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide)

• Product Name: (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide
• CAS No: 1354015-23-8
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 2165773
• Update Time: 2025-10-21

(S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-n-(3-methoxy-pyrazin-2-ylmethyl)-propionamide
• (S)-2-Amino-N-cyclopropyl-N-((3-methoxypyrazin-2-yl)methyl)propanamide
• AM96483
• (S)-2-Amino-N-cyclopropyl-N-(3-methoxypyrazin-2-ylmethyl)propanamide
• (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide

• Inchi： 1S/C12H18N4O2/c1-8(13)12(17)16(9-3-4-9)7-10-11(18-2)15-6-5-14-10/h5-6,8-9H,3-4,7,13H2,1-2H3/t8-/m0/s1
• InChI Key： PMVHPGHDFTZHMG-QMMMGPOBSA-N
• SMILES： O=C([C@H](C)N)N(CC1C(=NC=CN=1)OC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 296
• Topological Polar Surface Area: 81.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide

Introduction to (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide (CAS No. 1354015-23-8)

The compound (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide, identified by its CAS number 1354015-23-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential therapeutic applications. The presence of a chiral center at the propionamide moiety and the incorporation of a cyclopropyl group contribute to its unique pharmacological profile, making it a subject of intense research interest.

In recent years, the development of novel therapeutic agents has been heavily influenced by the quest for molecules that exhibit high selectivity and efficacy. The structure of (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide presents an intriguing combination of functional groups that may contribute to its interaction with biological targets. Specifically, the pyrazine ring and the methoxy substituent at the 3-position are known to modulate the pharmacokinetic properties of small molecules, enhancing their bioavailability and metabolic stability.

Current research in medicinal chemistry has demonstrated that molecules incorporating cyclopropyl groups often exhibit enhanced binding affinity to biological receptors. This is attributed to the rigid conformation provided by the cyclopropyl ring, which can optimize the orientation of key pharmacophoric elements within the binding site. In the case of (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide, this structural feature may play a crucial role in its interactions with potential therapeutic targets.

The amide functionality in this compound is another critical aspect that warrants detailed examination. Amides are well-known for their ability to form hydrogen bonds, a property that is essential for stabilizing protein-ligand interactions. The presence of two amide groups in (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide suggests that it may engage in multiple hydrogen bonding interactions, further enhancing its binding affinity and selectivity.

Furthermore, the stereochemistry at the chiral center is of paramount importance in determining the pharmacological activity of this compound. The (S) configuration indicates a specific spatial arrangement of atoms that can influence how the molecule interacts with biological targets. Research has shown that enantiomeric excess can significantly impact the efficacy and safety of pharmaceutical agents, making the precise stereochemical control of such compounds indispensable.

Recent studies have highlighted the importance of computational modeling in predicting the pharmacological properties of novel molecules. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate the binding modes of (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide with potential targets. These studies have provided valuable insights into how structural modifications can fine-tune its pharmacological profile.

In vitro studies have begun to reveal promising results regarding the biological activity of this compound. Initial experiments have demonstrated that (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide exhibits inhibitory effects on certain enzymes and receptors relevant to various therapeutic areas. These findings are particularly encouraging given the complexity and multifaceted nature of modern drug discovery.

The synthesis of this compound presents unique challenges due to its intricate structure. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide with high purity and yield. Techniques such as asymmetric synthesis and catalytic hydrogenation have been instrumental in achieving this goal.

Looking ahead, future research aims to explore additional derivatives of this compound to optimize its pharmacological properties further. By systematically modifying various functional groups, researchers hope to identify analogs that exhibit enhanced potency, selectivity, and favorable pharmacokinetic profiles. Such efforts are crucial for advancing drug development in an era where precision medicine is becoming increasingly important.

The potential applications of (S)-2-Amino-N-cyclopropyl-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide extend across multiple therapeutic domains, including oncology, neurology, and inflammation-related disorders. Its unique structural features make it a versatile scaffold for designing novel therapeutic agents targeting complex diseases. As research progresses, it is anticipated that this compound will play a significant role in addressing unmet medical needs.